ethyl 2-(2-phenylquinoline-4-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-phenylquinoline-4-carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C28H26N2O3S/c1-2-33-28(32)25-20-14-7-4-8-16-24(20)34-27(25)30-26(31)21-17-23(18-11-5-3-6-12-18)29-22-15-10-9-13-19(21)22/h3,5-6,9-13,15,17H,2,4,7-8,14,16H2,1H3,(H,30,31)
• InChI Key: YRDXQVSHCOEUGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C28H26N2O3S
• Molecular Weight: 470.6 g/mol

Description

Ethyl 2-(2-phenylquinoline-4-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a chemical compound. It is a member of quinolines.

Synthesis Analysis

A multicomponent synthesis was employed for the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo [b]thiophene-3-carboxylate. An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate.

Molecular Structure Analysis

In the crystal structure, intermolecular C—H⋯O interactions link the molecules into centrosymmetric dimers forming R 2 2 (12) ring motifs. π–π contacts between the rings of the quinoline system may further stabilize the structure.

Chemical Reactions Analysis

The synthesis of thieno [3,2-c]pyridinones was developed. A number of thiophene derivatives was prepared, and the possibility of using thiophene desamino derivatives for the design of potentially biologically active molecules was demonstrated.

Future Directions

Thiophene-based analogs have been of interest to scientists due to their potential biological activity. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.